Cas no 2679813-44-4 ((3R)-7-hydroxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: (3R)-7-hydroxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 2679813-44-4
• MF: C₁₂H₁₀F₃NO₄
• MW: 289.207314014435
• CID: 6278347
• PubChem ID: 165930774
• Update Time: 2025-10-31

(3R)-7-hydroxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-7-hydroxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• EN300-28287777
• 2679813-44-4

• Inchi： 1S/C12H10F3NO4/c13-12(14,15)11(20)16-5-7-3-8(17)2-1-6(7)4-9(16)10(18)19/h1-3,9,17H,4-5H2,(H,18,19)/t9-/m1/s1
• InChI Key： ZIORJVXWUWPFPN-SECBINFHSA-N
• SMILES： FC(C(N1CC2C=C(C=CC=2C[C@@H]1C(=O)O)O)=O)(F)F

Computed Properties

• Exact Mass: 289.05619229g/mol
• Monoisotopic Mass: 289.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.8Ų

Additional information on (3R)-7-hydroxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

Introduction to (3R)-7-hydroxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid (CAS No. 2679813-44-4)

Compound CAS No. 2679813-44-4, specifically identified as (3R)-7-hydroxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid, represents a significant advancement in the realm of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroisoquinoline family, a class of molecules renowned for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a hydroxyl group at the 7-position and a trifluoroacetyl moiety at the 2-position, contribute to its unique pharmacological profile and make it a subject of intense interest in ongoing research.

The synthesis and characterization of this compound have been driven by the growing recognition of tetrahydroisoquinolines as key scaffolds in drug discovery. The stereochemistry at the 3-position, specifically the (3R) configuration, is crucial for its biological activity and has been meticulously controlled during synthesis. This compound's molecular structure not only embodies the complexity of modern medicinal chemistry but also highlights the importance of precise structural modifications in optimizing pharmacological properties.

In recent years, there has been a surge in research focused on developing novel therapeutics derived from tetrahydroisoquinoline derivatives. These compounds have shown promise in various therapeutic areas, including neurology, oncology, and cardiovascular diseases. The hydroxyl group at the 7-position of (3R)-7-hydroxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid is particularly noteworthy, as it serves as a potential site for further functionalization and interaction with biological targets.

The trifluoroacetyl group at the 2-position introduces a level of metabolic stability that is often sought after in drug candidates. Fluorine atoms are known to enhance binding affinity and metabolic resistance, making this modification particularly valuable in pharmaceutical design. The combination of these structural features makes (3R)-7-hydroxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid a compelling candidate for further exploration in drug development.

Recent studies have begun to elucidate the biological mechanisms through which tetrahydroisoquinoline derivatives exert their effects. These compounds have been shown to interact with a variety of enzymes and receptors involved in critical cellular pathways. For instance, some tetrahydroisoquinolines have demonstrated inhibitory activity against enzymes such as monoamine oxidase (MAO), which plays a key role in neurotransmitter metabolism. The presence of both hydroxyl and trifluoroacetyl groups in (3R)-7-hydroxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid suggests potential interactions with similar targets.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as catalytic asymmetric hydrogenation have been employed to achieve the desired stereochemical configuration at the 3-position. These methods not only highlight the sophistication of modern synthetic chemistry but also underscore the importance of precision in constructing complex molecular architectures.

From a medicinal chemistry perspective, (3R)-7-hydroxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid offers several advantages over its parent compounds. The introduction of the trifluoroacetyl group enhances lipophilicity and binding affinity while maintaining metabolic stability. These properties are critical for achieving optimal pharmacokinetic profiles in drug candidates. Additionally，the hydroxyl group provides a handle for further derivatization，allowing researchers to fine-tune biological activity and selectivity.

In clinical settings，the potential therapeutic applications of this compound are being actively investigated. Preclinical studies have begun to explore its efficacy in models relevant to neurological disorders，including Parkinson's disease and Alzheimer's disease。The ability of tetrahydroisoquinoline derivatives to modulate neurotransmitter systems makes them particularly attractive for these applications。Furthermore，the compound's structural similarity to known bioactive molecules suggests that it may exhibit synergistic effects when combined with other therapeutic agents。

The future direction of research on (3R)-7-hydroxy-2-(2，２，２-trifluoroacetyl)-1，２，３，４-tetrahydroisoquinoline-３-carboxylic acid will likely focus on optimizing its pharmacological properties through structure-based drug design。By leveraging computational modeling and high-throughput screening techniques，researchers aim to identify analogs with improved potency、selectivity，and reduced toxicity。These efforts will be complemented by rigorous preclinical testing to evaluate safety and efficacy before advancing into human clinical trials。

As our understanding of biological pathways continues to expand，the versatility of tetrahydroisoquinoline derivatives like (３R）-7-hydroxy-２（２，２，２-trifluoroacetyl）－１，２，３，４-tetrahydroisoquinoline－３-carboxylic acid will become increasingly apparent。Their ability to interact with multiple targets across diverse disease pathways positions them as valuable tools for addressing complex medical challenges。With ongoing advancements in synthetic chemistry and drug discovery methodologies，this compound represents just one example of how structural innovation can lead to breakthroughs in therapeutic development。